3-Fluoro-4-hydroxy-5-methoxybenzoic acid

• Molecular Formula: C8H7FO4
• Molecular Weight: 186.14 g/mol
• IUPAC Name: 3-fluoro-4-hydroxy-5-methoxybenzoic acid
• InChI: InChI=1S/C8H7FO4/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,10H,1H3,(H,11,12)
• InChI Key: FYZDBPSGNQPCMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C(=O)O)F)O

Description

3-Fluoro-4-hydroxy-5-methoxybenzoic acid is a useful research compound. Its molecular formula is C8H7FO4 and its molecular weight is 186.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 4-benzyloxy-3-fluoro-5-methoxybenzoic acid were added 20 ml of methanol, 20 ml of ethyl acetate and 50 mg of 10% palladium-carbon and the mixture was stirred at room temperature for 4 hours under hydrogen atmosphere. Then, the reaction mixture was filtered through Celite. The filtrate was concentrated under reduced pressure to obtain 4.5 g of 3-fluoro-4-hydroxy-5-methoxybenzoic acid represented by the formula:

Synthesis routes and methods II

Procedure details

To 4-benzyloxy-3-fluoro-5-methoxybenzoic acid were added 20 ml of methanol, 20 ml of ethyl acetate and 50 mg of 10% palladium-carbon, and the mixture was stirred at room temperature for 4 hours under the hydrogen atmosphere. Thereafter, the reaction mixture was filtered through Celite (registered trade mark). The filtrate was concentrated under reduced pressure, and 4.5 g of 3-fluoro-4-hydroxy-5-methoxybenzoic acid was obtained.